Cas no 1211548-70-7 ((4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione)

(4S)-4-Hydroxy-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione is a chiral sulfone derivative featuring a hydroxylated benzothiopyran scaffold. This compound is of interest in synthetic and medicinal chemistry due to its stereospecific configuration at the 4-position, which can influence reactivity and biological activity. The sulfone moiety enhances electrophilic character, making it a versatile intermediate for nucleophilic substitution or oxidation reactions. Its rigid bicyclic structure offers potential as a building block for designing bioactive molecules or asymmetric catalysts. The (4S)-enantiomer provides selectivity advantages in chiral synthesis, while the hydroxyl group allows for further functionalization. High purity grades are available for research applications requiring precise stereochemical control.

(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione structure

1211548-70-7 structure

Product Name:(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione

CAS No:1211548-70-7

MF:C₉H₁₀O₃S

MW:198.238901615143

MDL:MFCD14705938

CID:4578028

Update Time:2025-06-07

(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzothiopyran-4-ol, 3,4-dihydro-, 1,1-dioxide, (4S)-
- (4S)-4-Hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
- (4s)-4-Hydroxy-3,4-dihydro-2h-1λ6-benzothiopyran-1,1-dione
- (4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
- MDL： MFCD14705938
- Inchi： 1S/C9H10O3S/c10-8-5-6-13(11,12)9-4-2-1-3-7(8)9/h1-4,8,10H,5-6H2/t8-/m0/s1
- InChI Key： HDWSBBCZEGJIPK-QMMMGPOBSA-N
- SMILES： C1S(=O)(=O)C2=CC=CC=C2[C@@H](O)C1

(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-89219-0.05g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	0.05g	$218.0	2023-09-01
Enamine	EN300-89219-0.1g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	0.1g	$326.0	2023-09-01
Enamine	EN300-89219-0.25g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	0.25g	$466.0	2023-09-01
Enamine	EN300-89219-0.5g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	0.5g	$735.0	2023-09-01
Enamine	EN300-89219-1.0g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	1.0g	$943.0	2023-02-11
Enamine	EN300-89219-2.5g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	2.5g	$1848.0	2023-09-01
Enamine	EN300-89219-5.0g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	5.0g	$2732.0	2023-02-11
Enamine	EN300-89219-10.0g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	10.0g	$4052.0	2023-02-11
Enamine	EN300-89219-1g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	1g	$943.0	2023-09-01
Enamine	EN300-89219-5g	(4S)-4-hydroxy-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione	1211548-70-7	95%	5g	$2732.0	2023-09-01